1-(3-chlorophenyl)-4-oxo-N-[2-(trifluoromethyl)phenyl]-1,4-dihydropyridazine-3-carboxamide

• Molecular Formula: C18H11ClF3N3O2
• Molecular Weight: 393.7 g/mol
• IUPAC Name: 1-(3-chlorophenyl)-4-oxo-N-[2-(trifluoromethyl)phenyl]pyridazine-3-carboxamide
• InChI: InChI=1S/C18H11ClF3N3O2/c19-11-4-3-5-12(10-11)25-9-8-15(26)16(24-25)17(27)23-14-7-2-1-6-13(14)18(20,21)22/h1-10H,(H,23,27)
• InChI Key: CKECOEPHJWCABM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(F)(F)F)NC(=O)C2=NN(C=CC2=O)C3=CC(=CC=C3)Cl

Description

This compound features a dihydropyridazine core substituted with a 3-chlorophenyl group at the 1-position and an N-linked 2-(trifluoromethyl)phenyl carboxamide at the 3-position.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(3-chlorophenyl)-4-oxo-N-[2-(trifluoromethyl)phenyl]-1,4-dihydropyridazine-3-carboxamide typically involves multi-step organic reactions. One common method includes the condensation of 3-chlorobenzoyl chloride with 2-(trifluoromethyl)aniline to form an intermediate, which is then cyclized to produce the desired pyridazine derivative. The reaction conditions often involve the use of organic solvents such as dichloromethane or acetonitrile, and catalysts like triethylamine or pyridine to facilitate the reactions .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated synthesis systems can enhance the efficiency and yield of the production process. Additionally, purification techniques such as recrystallization and chromatography are employed to ensure the purity of the final product .

Chemical Reactions Analysis

Types of Reactions

1-(3-chlorophenyl)-4-oxo-N-[2-(trifluoromethyl)phenyl]-1,4-dihydropyridazine-3-carboxamide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using agents such as lithium aluminum hydride or sodium borohydride.

Substitution: Nucleophilic substitution reactions can occur at the chlorophenyl group, where nucleophiles replace the chlorine atom.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Sodium methoxide in methanol for nucleophilic substitution.

Major Products Formed

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of alcohols or amines.

Substitution: Formation of substituted phenyl derivatives.

Scientific Research Applications

The compound exhibits a range of biological activities that make it a candidate for various therapeutic applications.

Antimicrobial Activity

Research indicates significant antimicrobial properties against various bacterial strains. The following table summarizes the Minimum Inhibitory Concentration (MIC) values obtained in studies:

Bacterial Strain	MIC (µg/mL)
Staphylococcus aureus	32
Escherichia coli	64
Pseudomonas aeruginosa	48

These results suggest that the compound could be developed into an antimicrobial agent, particularly against resistant bacterial strains.

Anticancer Activity

The anticancer potential of this compound has been evaluated in several studies. It has shown efficacy in inducing apoptosis in cancer cells through various mechanisms, including cell cycle arrest and modulation of apoptotic pathways. The following table presents the effective concentration (EC50) values for different cancer cell lines:

Cancer Cell Line	EC50 (µM)
MCF-7 (Breast)	10.5
A549 (Lung)	12.3
HepG2 (Liver)	8.7

A notable case study demonstrated that this compound exhibited greater cytotoxicity than standard chemotherapeutic agents like doxorubicin, indicating its potential as a novel anticancer drug.

Antiviral Activity

Preliminary studies have suggested that the compound may inhibit viral replication. It has been tested against various viruses, showing effectiveness against strains of influenza virus. The mechanism appears to involve interference with viral enzymes essential for replication.

Comparative Analysis with Related Compounds

To contextualize the efficacy of this compound, a comparative analysis with structurally similar compounds was conducted:

Compound Name	Biological Activity	Notable Features
1-(2-chlorobenzyl)-N-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyridine	Moderate anticancer activity	Different substituents
Perampanel	Anticonvulsant	Known for its action on glutamate receptors
Taranabant	Investigated for weight loss	Varied substituents impacting efficacy

Mechanism of Action

The mechanism of action of 1-(3-chlorophenyl)-4-oxo-N-[2-(trifluoromethyl)phenyl]-1,4-dihydropyridazine-3-carboxamide involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, inhibiting their activity or altering their function. The trifluoromethyl group enhances the compound’s lipophilicity, allowing it to penetrate cell membranes more effectively. This property is crucial for its biological activity and potential therapeutic applications .

Comparison with Similar Compounds

Structural Analog: 1-(3-Chlorophenyl)-N-(2,5-dimethoxyphenyl)-4-oxo-1,4-dihydropyridazine-3-carboxamide

Key Differences :

• Substituents on the Amide Nitrogen : The analog has 2,5-dimethoxy groups on the phenyl ring instead of a 2-trifluoromethyl group. Methoxy groups are electron-donating, which may reduce metabolic stability compared to the CF₃ group in the target compound .
• Solubility : The dimethoxy substituents could increase aqueous solubility due to polarity, whereas the CF₃ group in the target compound may enhance lipid solubility (higher logP).

Dihydropyridine Derivatives (AZ331 and AZ257)

Key Differences :

• Core Structure: AZ331 and AZ257 feature a 1,4-dihydropyridine core instead of dihydropyridazine. Dihydropyridines are known for calcium channel modulation, but dihydropyridazines may exhibit distinct electronic properties due to the additional nitrogen atom .
• Substituents: Both AZ331 and AZ257 include sulfur-containing thioether linkages and cyano groups, which are absent in the target compound. These groups may confer redox activity or alter pharmacokinetic profiles .

Comparative Data Table

Compound	Core Structure	Amide Substituent	Key Functional Groups	Predicted logP	Metabolic Stability
1-(3-chlorophenyl)-4-oxo-N-[2-(trifluoromethyl)phenyl]-1,4-dihydropyridazine-3-carboxamide	Dihydropyridazine	2-(Trifluoromethyl)phenyl	Cl, CF₃	~3.5	High
1-(3-chlorophenyl)-N-(2,5-dimethoxyphenyl)-4-oxo-1,4-dihydropyridazine-3-carboxamide	Dihydropyridazine	2,5-Dimethoxyphenyl	Cl, OCH₃	~2.8	Moderate
AZ331	1,4-Dihydropyridine	2-Methoxyphenyl	S-Cyclohexyl, CN	~4.2	Low (due to thioether)
AZ257	1,4-Dihydropyridine	2-Methoxyphenyl	S-(4-Bromophenyl), CN	~4.5	Moderate

Research Findings

• Binding Affinity : The CF₃ group in the target compound may strengthen van der Waals interactions with hydrophobic binding pockets compared to methoxy or bromo substituents in analogs .
• Selectivity : The dihydropyridazine core’s rigidity could reduce off-target effects compared to dihydropyridines, which are prone to conformational changes .
• Metabolic Pathways : Methoxy groups (as in the dimethoxy analog) are susceptible to demethylation, while the CF₃ group resists oxidative metabolism, enhancing the target compound’s half-life .

Biological Activity

1-(3-chlorophenyl)-4-oxo-N-[2-(trifluoromethyl)phenyl]-1,4-dihydropyridazine-3-carboxamide (CAS Number: 895016-44-1) is a compound of significant interest in medicinal chemistry due to its potential biological activities. This article explores its biological activity, including anticancer properties, receptor interactions, and structure-activity relationships (SAR).

Chemical Structure and Properties

• Molecular Formula : C20H13ClF3N5O2
• Molecular Weight : 447.7977 g/mol
• SMILES Notation : Clc1cccc(c1)n1ncc2c1ncn(c2=O)CC(=O)Nc1ccccc1C(F)(F)F

Biological Activity Overview

Recent studies have highlighted various biological activities associated with this compound, particularly in the context of cancer therapy and receptor modulation.

Anticancer Activity

Research indicates that the compound exhibits promising anticancer properties. In vitro studies have shown that it induces apoptosis in specific cancer cell lines, outperforming standard chemotherapeutics like bleomycin in certain models. For example:

• Cell Lines Tested : FaDu hypopharyngeal tumor cells demonstrated significant cytotoxicity when treated with the compound, suggesting its potential as an anticancer agent .

Receptor Interactions

The compound has been identified as a ligand for several biological receptors:

• Muscarinic Acetylcholine Receptors : It has been shown to interact with M3 muscarinic receptors, which are implicated in cell proliferation and cancer metastasis. This interaction suggests a mechanism by which the compound could influence tumor growth and spread .

Structure-Activity Relationship (SAR)

Understanding the SAR of this compound is crucial for optimizing its biological activity:

• Key Structural Features : The presence of the trifluoromethyl group and the chlorophenyl moiety are critical for enhancing biological activity. Modifications in these areas could lead to improved potency and selectivity against target receptors or cancer cells .

Study 1: Cytotoxicity Assessment

A study evaluated the cytotoxic effects of the compound on various cancer cell lines. The results indicated that:

• IC50 Values : The compound exhibited lower IC50 values compared to traditional chemotherapeutic agents, indicating higher potency.

Cell Line	IC50 (µM)	Reference
FaDu	5.2
A549	7.8
HeLa	6.0

Study 2: Receptor Binding Affinity

Another study focused on the binding affinity of the compound to M3 muscarinic receptors:

• Binding Affinity : The compound showed a high binding affinity (Ki = 12 nM), suggesting its potential as a therapeutic agent targeting cholinergic pathways involved in cancer progression .